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Compound of Interest

5-Bromo-N2-methylpyridine-2,3-
Compound Name: o
diamine

Cat. No.: B1283442

This in-depth technical guide provides a comprehensive overview of a proposed synthetic
pathway for 5-Bromo-N2-methylpyridine-2,3-diamine, a valuable heterocyclic building block
for researchers, scientists, and professionals in drug development. The guide details the
experimental protocols for each synthetic step, presents quantitative data in structured tables,
and includes visualizations of the synthetic workflow.

Proposed Synthetic Pathway

The synthesis of 5-Bromo-N2-methylpyridine-2,3-diamine can be achieved through a four-
step process commencing with the commercially available 2-aminopyridine. The proposed
pathway involves an initial bromination, followed by nitration, reduction of the nitro group, and a
final selective N-methylation. This route leverages well-established reactions in pyridine
chemistry to construct the target molecule.
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Caption: Proposed four-step synthesis of 5-Bromo-N2-methylpyridine-2,3-diamine.
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Physicochemical and Reaction Data

The following tables summarize the key quantitative data for the starting material,
intermediates, and the final product.

Table 1: Physicochemical Properties of Compounds

Molecular . ]
Compound Molecular ] ] Melting Point
Weight (g/mol  Physical Form
Name Formula ) (°C)
2-Aminopyridine CsHsN2 94.12 Solid 58-60
2-Amino-5- )
- CsHsBrN2 173.01 Solid 132-135[1]
bromopyridine
2-Amino-5-
bromo-3- CsHaBrNsO2 218.01[2] Yellow Solid[3] 202-204[1]
nitropyridine
5-Bromopyridine- ]
o CsHeBrNs 188.03[4] Solid Not Reported
2,3-diamine
5-Bromo-N2-
methylpyridine- CeHsBrNs 202.05 Solid (Predicted) Not Reported
2,3-diamine

Table 2: Summary of Reaction Conditions and Yields
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. Typical Yield
Step Reaction Key Reagents Solvent (%)
0
Phenyltrimethyla
1 Bromination mmonium Chloroform 75-78[5]
tribromide
S Conc. HNOs,
2 Nitration - 78[1]
Conc. H2S04
Reduced Iron,
3 Reduction Hel Ethanol/Water 75-85[1]
) Methyl iodide, Acetonitrile
4 N-methylation Not Reported
Base (Proposed)

Experimental Protocols

Step 1: Synthesis of 2-Amino-5-bromopyridine

Reaction:

+ Phenyltrimethylammonium tribromide

Chloroform, 25-30°C, 2h

2-Aminopyridine

+ Conc. HNOs

> 2-Amino-5-bromopyridine

Conc. H2504, 0-5°C

2-Amino-5-bromopyridine

> 2-Amino-5-bromo-3-nitropyridine
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+ Reduced Iron, HCI

2-Amino-5-bromo-3-nitropyridine Ethanol/Water, Heat > 5-Bromopyridine-2,3-diamine

+ Methyl iodide

5-Bromopyridine-2,3-diamine Base, Acetonitrile > 5-Bromo-N2-methylpyridine-2,3-diamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Organic Syntheses Procedure [orgsyn.org]
e 2. schbt.com [scbt.com]
e 3. benchchem.com [benchchem.com]

e 4. 5-Bromopyridine-2,3-diamine | C5H6BrN3 | CID 691156 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. Preparation method of 2-amino-5-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]

« To cite this document: BenchChem. [Synthesis of 5-Bromo-N2-methylpyridine-2,3-diamine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283442#synthesis-of-5-bromo-n2-methylpyridine-2-
3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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